Cas no 14036-06-7 (Diethoxymethyl acetate)

• Product Name: Diethoxymethyl acetate
• CAS No: 14036-06-7
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• MDL: MFCD00009229
• CID: 49610
• PubChem ID: 87563047
• Update Time: 2025-06-08

Diethoxymethyl acetate Chemical and Physical Properties

Names and Identifiers

• Diethoxymethyl acetate
• Acetic acid diethoxymethyl ester
• (EtO)2CHOCOCH3
• bis(ethyloxy)methyl acetate
• di(ethoxymethyl)acetate
• Methanol,diethoxy-,acetate
• Methyl2,2-diethoxyacetate
• Aceticacid, anhydride with diethyl orthoformate (8CI)
• Methanol, diethoxy-, acetate(9CI)
• Orthoformic acid, diethyl ester, anhydride with acetic acid (8CI)
• NSC 158267
• Diethoxymethyleacetate
• diethoxy-methanoacetate
• Nsc158267
• METHYL 2,2-DIETHOXYACETATE
• Diethoxymethyl acetate ,97%
• methanol, diethoxy-, acetate
• Methanol, 1,1-diethoxy-, 1-acetate
• Diethoxymethylacetate
• IRUNKQSGDBYUDC-UHFFFAOYSA-N
• PubChem13756
• Diethoxymethyl acetate, 96%
• QSPL 099
• Diethoxy-acetic acid methyl ester
• BCP04834
• MFCD00009229
• SCHEMBL662137
• CS-0147298
• SY002886
• EINECS 237-873-4
• NS00052934
• FT-0636999
• 14036-06-7
• J-007376
• BB 0262052
• DTXSID80884547
• 1,2,3,6-TETRAHYDRO-[2,4]BIPYRIDINYL
• AS-44519
• AB11117
• AKOS005173939
• NSC-158267
• A1608
• DTXCID601023982
• Diethoxymethanol Acetate; NSC 158267; 1,1-Diethoxymethanol 1-Acetate
• DB-042514

• MDL： MFCD00009229
• Inchi： 1S/C7H14O4/c1-4-9-7(10-5-2)11-6(3)8/h7H,4-5H2,1-3H3
• InChI Key： IRUNKQSGDBYUDC-UHFFFAOYSA-N
• SMILES： O(CC)C(OC(C)=O)OCC

Computed Properties

• Exact Mass: 162.08900
• Monoisotopic Mass: 162.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.993 g/mL at 25 °C(lit.)
• Boiling Point: 185.7 °C at 760 mmHg
• Flash Point: Fahrenheit: 80.6 ° f
  Celsius: 27 ° c
  
• Refractive Index: n20/D 1.399(lit.)
• PSA: 44.76000
• LogP: 0.90610
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

Diethoxymethyl acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 3272
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：2-8°C
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Orthocarboxylic acid derivatives Carboxylic acid orthoesters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethoxymethyl acetate

Recent Advances in the Application of Diethoxymethyl Acetate (CAS 14036-06-7) in Chemical Biology and Pharmaceutical Research

Diethoxymethyl acetate (CAS 14036-06-7) is a versatile chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its diethoxy and acetate functional groups, has been explored for its role in synthetic chemistry, drug development, and as a building block for more complex molecules. The purpose of this research brief is to provide an overview of the latest advancements related to Diethoxymethyl acetate, focusing on its synthesis, mechanistic insights, and emerging applications in the biomedical field.

Recent studies have highlighted the utility of Diethoxymethyl acetate as a key intermediate in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient production of novel antiviral agents. The researchers employed Diethoxymethyl acetate as a precursor to generate ester derivatives that exhibited potent activity against RNA viruses, including SARS-CoV-2 variants. The study underscored the compound's ability to enhance the pharmacokinetic properties of the resulting drug candidates, such as improved solubility and metabolic stability.

In addition to its role in drug synthesis, Diethoxymethyl acetate has been investigated for its potential in chemical biology applications. A groundbreaking 2024 paper in ACS Chemical Biology reported the use of this compound as a masking agent for aldehyde functionalities in proteomics studies. By temporarily protecting reactive aldehydes, researchers were able to achieve selective labeling of proteins in complex biological samples, enabling more accurate profiling of post-translational modifications. This innovative approach opens new avenues for understanding disease mechanisms at the molecular level.

Mechanistic studies have also shed light on the reactivity of Diethoxymethyl acetate under various conditions. Computational chemistry analyses, combined with experimental data, have revealed that the compound's stability and reactivity are highly dependent on solvent systems and temperature. These findings, published in a 2023 issue of Organic & Biomolecular Chemistry, provide valuable insights for optimizing reaction conditions in industrial-scale pharmaceutical manufacturing processes where Diethoxymethyl acetate is employed.

The pharmaceutical industry has shown increasing interest in Diethoxymethyl acetate as a green chemistry alternative. Recent patent filings (2023-2024) describe its use in solvent-free synthesis methods that reduce environmental impact while maintaining high yields. Several companies have incorporated this compound into their sustainable manufacturing platforms, particularly for the production of anti-inflammatory and anticancer drug candidates. This trend aligns with the growing emphasis on environmentally friendly processes in drug development.

Looking forward, researchers anticipate that Diethoxymethyl acetate will play an even more significant role in emerging areas such as targeted drug delivery and bioconjugation chemistry. Preliminary studies suggest that modifications of its structure could yield derivatives with enhanced tissue specificity or controlled release properties. As the chemical biology field continues to evolve, the versatility of Diethoxymethyl acetate positions it as a valuable tool for both academic research and industrial applications.

In conclusion, the recent research on Diethoxymethyl acetate (CAS 14036-06-7) demonstrates its growing importance in chemical biology and pharmaceutical sciences. From its applications in drug synthesis to its potential in advanced proteomics techniques, this compound continues to reveal new possibilities for scientific innovation. Future studies will likely explore its utility in additional contexts, potentially leading to breakthroughs in therapeutic development and biochemical research methodologies.